methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate

• IUPAC Name: methyl 4-[[2-(thiophene-2-carbonylamino)acetyl]oxymethyl]benzoate
• InChI: InChI=1S/C16H15NO5S/c1-21-16(20)12-6-4-11(5-7-12)10-22-14(18)9-17-15(19)13-3-2-8-23-13/h2-8H,9-10H2,1H3,(H,17,19)
• InChI Key: RIKAVFQZMWCTMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C16H15NO5S
• Molecular Weight: 333.4 g/mol
• Solubility: >50 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate is a chemical compound that has gained significant attention in scientific research. It is a member of the benzoate ester family and has a molecular formula of C18H17NO5S. This compound has been synthesized using various methods and has shown promising results in various scientific fields.

Mechanism of Action

The mechanism of action of methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, induce apoptosis in cancer cells, and scavenge free radicals. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate in lab experiments include its low toxicity and high solubility in water. However, its high cost and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for research on methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate. These include studying its potential use as a drug delivery agent, investigating its anti-tumor properties further, and exploring its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate can be synthesized using a multi-step reaction. The first step involves the synthesis of 2-thienylcarbonyl chloride, which is then reacted with glycine to form N-(2-thienylcarbonyl)glycine. The N-(2-thienylcarbonyl)glycine is then reacted with methyl 4-hydroxybenzoate to form the final product, methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate.

Scientific Research Applications

Methyl 4-({[N-(2-thienylcarbonyl)glycyl]oxy}methyl)benzoate has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use as a drug delivery agent.